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Compound of Interest

4-Bromo-3-fluoro-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B1529497

This guide provides a comprehensive technical overview of 4-bromo-3-fluoro-2-
hydroxybenzaldehyde, a halogenated salicylaldehyde derivative of interest to researchers
and professionals in drug discovery, medicinal chemistry, and materials science. Given its
unique substitution pattern, this compound presents intriguing possibilities as a versatile
building block for the synthesis of complex molecular architectures. This document
consolidates available data on its chemical and physical properties, spectroscopic
characteristics, potential synthetic routes, and prospective applications, with a strong emphasis
on scientific integrity and practical insights.

Chemical Identity and Physicochemical Properties

4-Bromo-3-fluoro-2-hydroxybenzaldehyde is a polysubstituted aromatic aldehyde. Its core
structure is a benzene ring functionalized with a bromo, a fluoro, a hydroxyl, and a formyl
group. The strategic placement of these substituents, particularly the ortho-hydroxyl group to
the aldehyde, allows for intramolecular hydrogen bonding, which influences its chemical
behavior and physical properties.
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Property Value Source(s)
4-bromo-3-fluoro-2-

IUPAC Name [1]
hydroxybenzaldehyde

CAS Number 1427373-29-2 [1]

Molecular Formula C7H4BrFO2 [1]

Molecular Weight 219.01 g/mol [2]

Physical Form Solid [1]

Appearance

White to light yellow crystalline

powder (based on isomers)

[3]4]

Melting Point

Data not available for this
specific isomer. For
comparison, the melting point
of 4-Bromo-3-
fluorobenzaldehyde is 54-60
°CJ3], and that of 4-Bromo-2-
hydroxybenzaldehyde is 50-54
°C.[5]

Storage

4°C, stored under nitrogen

[1]

Solubility

Poor solubility in water is
expected. Soluble in common
organic solvents like methanol,
DMSO, and ethyl acetate
(inferred from related

compounds).

[5](6]

Structural Diagram:
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4-Bromo-3-fluorophenol __Reimer-Tiemann Reaction

> 4-Bromo-3-fluoro-2-hydroxybenzaldehyde

1. CHC13, NAOH o oooeevverm
2. HsO*
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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